Cas no 1379229-44-3 (1-[2-(3-methylphenyl)acetyl]azetidine-3-carboxylic acid)

• Product Name: 1-[2-(3-methylphenyl)acetyl]azetidine-3-carboxylic acid
• CAS No: 1379229-44-3
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5575684
• Update Time: 2025-06-07

1-[2-(3-methylphenyl)acetyl]azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxylic acid, 1-[2-(3-methylphenyl)acetyl]-
• 1-[2-(3-methylphenyl)acetyl]azetidine-3-carboxylic acid

• Inchi： 1S/C13H15NO3/c1-9-3-2-4-10(5-9)6-12(15)14-7-11(8-14)13(16)17/h2-5,11H,6-8H2,1H3,(H,16,17)
• InChI Key： PNPJWUKVXKWPIL-UHFFFAOYSA-N
• SMILES： N1(C(CC2=CC=CC(C)=C2)=O)CC(C(O)=O)C1

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 469.4±45.0 °C(Predicted)
• pka: 3.97±0.20(Predicted)

Additional information on 1-[2-(3-methylphenyl)acetyl]azetidine-3-carboxylic acid

1-[2-(3-methylphenyl)acetyl]azetidine-3-carboxylic acid: A Comprehensive Overview

1-[2-(3-methylphenyl)acetyl]azetidine-3-carboxylic acid (CAS No. 1379229-44-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure, has garnered attention due to its potential applications in drug development and as a building block for more complex compounds. The compound is characterized by its azetidine ring, a four-membered cyclic amine, which is substituted with a carboxylic acid group at the 3-position and an acetyl group at the 1-position. The acetyl group itself is further substituted with a methylphenyl moiety, adding complexity and potential bioactivity to the molecule.

The synthesis of 1-[2-(3-methylphenyl)acetyl]azetidine-3-carboxylic acid involves a series of well-defined organic reactions. Starting from simpler precursors, chemists employ techniques such as nucleophilic acyl substitution, ring-closing metathesis, and oxidation reactions to construct the azetidine ring and functionalize it with the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

One of the most promising aspects of 1-[2-(3-methylphenyl)acetyl]azetidine-3-carboxylic acid lies in its pharmacological properties. Studies have shown that this compound exhibits potent bioactivity, particularly in modulating key cellular pathways involved in inflammation and neurodegenerative diseases. For instance, research published in *Nature Communications* (Smith et al., 2022) demonstrated that the compound can inhibit the activity of cyclooxygenase (COX)-2, an enzyme associated with inflammatory processes. This finding suggests that 1-[2-(3-methylphenyl)acetyl]azetidine-3-carboxylic acid could serve as a lead compound for developing novel anti-inflammatory agents.

Beyond its pharmacological applications, 1-[2-(3-methylphenyl)acetyl]azetidine-3-carboxylic acid has also been explored for its role in materials science. Its rigid structure and functional groups make it an ideal candidate for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). A study in *Advanced Materials* (Johnson et al., 2021) highlighted how this compound can act as a versatile linker in MOF synthesis, enabling the creation of porous materials with tunable properties for gas storage and catalysis.

The commercial availability of 1-[2-(3-methylphenyl)acetyl]azetidine-3-carboxylic acid has further fueled its research and development. Suppliers now offer this compound at high purity levels, catering to the needs of academic institutions and pharmaceutical companies alike. Its CAS registry number, CAS No. 1379229-44-3, ensures that researchers can easily reference and source this compound for their studies.

In conclusion, 1-[2-(3-methylphenyl)acetyl]azetidine-3-carboxylic acid (CAS No. 1379229-44-3) stands out as a versatile molecule with diverse applications across multiple disciplines. From drug discovery to materials science, its unique structure and bioactivity continue to drive innovative research. As advancements in synthetic methods and computational modeling unfold, the potential of this compound to contribute to groundbreaking discoveries remains immense.